Cas no 2191216-50-7 (N-({[3,3'-bipyridine]-5-yl}methyl)-3-(4-methanesulfonylphenyl)propanamide)

• Product Name: N-({[3,3'-bipyridine]-5-yl}methyl)-3-(4-methanesulfonylphenyl)propanamide
• CAS No: 2191216-50-7
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 5338078
• Update Time: 2025-10-31

N-({[3,3'-bipyridine]-5-yl}methyl)-3-(4-methanesulfonylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-([3,3'-bipyridin]-5-ylmethyl)-3-(4-(methylsulfonyl)phenyl)propanamide
• 3-(4-methylsulfonylphenyl)-N-[(5-pyridin-3-ylpyridin-3-yl)methyl]propanamide
• N-({[3,3'-bipyridine]-5-yl}methyl)-3-(4-methanesulfonylphenyl)propanamide

• Inchi： 1S/C21H21N3O3S/c1-28(26,27)20-7-4-16(5-8-20)6-9-21(25)24-13-17-11-19(15-23-12-17)18-3-2-10-22-14-18/h2-5,7-8,10-12,14-15H,6,9,13H2,1H3,(H,24,25)
• InChI Key： XHUSHXQKAAWQLU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CCC(NCC1C=NC=C(C2C=NC=CC=2)C=1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 597
• XLogP3: 1.6
• Topological Polar Surface Area: 97.4

Additional information on N-({[3,3'-bipyridine]-5-yl}methyl)-3-(4-methanesulfonylphenyl)propanamide

Professional Introduction to N-({[3,3'-bipyridine]-5-yl}methyl)-3-(4-methanesulfonylphenyl)propanamide (CAS No. 2191216-50-7)

N-({[3,3'-bipyridine]-5-yl}methyl)-3-(4-methanesulfonylphenyl)propanamide, identified by the CAS number 2191216-50-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its intricate molecular structure, has found applications in various scientific domains, particularly in the development of novel pharmaceuticals and catalysts. The unique combination of bipyridine and methanesulfonylphenyl moieties in its molecular framework imparts distinct chemical properties that make it a valuable candidate for further exploration.

The bipyridine moiety is a well-known ligand in coordination chemistry, renowned for its ability to form stable complexes with transition metals. These complexes have been extensively studied for their applications in catalysis, luminescence, and as components in photovoltaic devices. In the context of pharmaceuticals, bipyridine-based ligands have been utilized to develop drugs that target metalloenzymes and metalloproteins, which are critical in numerous biological processes. The presence of the 4-methanesulfonylphenyl group further enhances the compound's potential by introducing a polar and electronically active substituent, which can influence both its solubility and reactivity.

Recent advancements in medicinal chemistry have highlighted the importance of multidentate ligands in drug design. The compound's structure, featuring both 3,3'-bipyridine and an amide linkage to a phenyl ring substituted with a methanesulfonyl group, positions it as a promising candidate for developing new therapeutic agents. The amide group not only contributes to the molecule's solubility but also serves as a versatile handle for further chemical modifications. This flexibility has been exploited in the synthesis of peptidomimetics and other bioactive molecules, where the amide bond mimics natural peptide structures.

In addition to its pharmaceutical applications, N-({[3,3'-bipyridine]-5-yl}methyl)-3-(4-methanesulfonylphenyl)propanamide has shown potential in materials science. The compound's ability to form stable complexes with metals makes it suitable for use as a precursor in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials have diverse applications, including gas storage and separation technologies, sensors, and catalysts. The electronic properties of the bipyridine moiety also make it an attractive component for designing organic semiconductors and light-emitting diodes (OLEDs).

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the bipyridine core typically begins with functionalization reactions that establish the necessary connectivity between the pyridine rings. Subsequent modifications involve introducing the methanesulfonylphenyl group through nucleophilic substitution or other coupling reactions. The final step often involves forming the amide bond, which can be achieved through various methods such as acylation or dehydration condensation.

Ongoing research in this area is focused on optimizing synthetic routes to improve efficiency and scalability. Additionally, scientists are exploring ways to tailor the properties of this compound by incorporating different substituents or by designing derivatives with enhanced biological activity. The development of new synthetic methodologies is crucial for expanding the library of bipyridine-based compounds available for research and application.

The potential applications of N-({[3,3'-bipyridine]-5-yl}methyl)-3-(4-methanesulfonylphenyl)propanamide extend beyond pharmaceuticals and materials science into environmental chemistry. For instance, its ability to complex with metals could be leveraged in water treatment technologies to remove heavy metals from contaminated water sources. Furthermore, its photochemical properties might be exploited in developing new types of solar cells or photocatalysts that can convert sunlight into useful energy.

In conclusion, N-({[3,3'-bipyridine]-5-yl}methyl)-3-(4-methanesulfonylphenyl)propanamide (CAS No. 2191216-50-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structure and versatile reactivity make it an invaluable tool for researchers working on cutting-edge applications in pharmaceuticals, materials science, environmental chemistry, and beyond. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens, this compound is poised to play an increasingly important role in scientific innovation.